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Compound of Interest

4-{(4-

Compound Name: Hydrazinylphenyl)methyllmorpholi
ne

CAS No.: 100139-72-8

Cat. No.: B13582210

Get Quote

\ J

CAS Number: 100139-72-8 Synonyms: 4-(4-Hydrazinylbenzyl)morpholine; 4-(4-
Morpholinylmethyl)phenylhydrazine Emergency Response Guide (ERG): Guide 153
(Substances - Toxic and/or Corrosive)

Part 1: Executive Summary (Immediate Action Card)

Stop & Read: This compound combines the toxicity and reducing power of a hydrazine with the
basicity and corrosivity of a morpholine. It is a potent skin sensitizer and suspected carcinogen.
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CRITICAL DO's CRITICAL DON'Ts
DO Segregate from Oxidizers (Fire/Explosion DO NOT dispose of down the drain or in
risk) and Acids (Exothermic reaction). municipal trash.

DO Use Butyl Rubber or Neoprene gloves for o ]
) o DO NOT mix with aldehydes or ketones in
extended handling. Nitrile offers only splash )
waste containers (forms hydrazones).

protection.
DO Collect as Hazardous Chemical Waste in DO NOT attempt to quench large quantities
HDPE or Glass containers. (>59) without cooling and ventilation.

Part 2: Chemical Hazard Profile & Risk Assessment

To dispose of this chemical safely, you must understand its dual-functional nature.

The Hydrazine Moiety (-NHNH:2)

o Hazard: Powerful reducing agent. Highly toxic if inhaled or absorbed through skin.[1][2][3][4]
Known skin sensitizer.

o Reactivity: Reacts violently with oxidizing agents (e.g., peroxides, nitric acid) and halogens.

» Disposal Implication: Must be kept at high pH (alkaline) or neutral; acidification can increase
volatility or form hazardous salts.

The Morpholine Moiety (C4aHoaNO)[2]

» Hazard: Corrosive base (pH > 11 in solution). Causes severe skin burns and eye damage.[2]

[31[4]1[5]
» Reactivity: Reacts exothermically with strong acids.

» Disposal Implication: Compatible with basic organic waste streams.

GHS Classification Summary[4]

» Signal Word: DANGER
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H317: May cause an allergic skin reaction.[5]

H301/H311/H331: Toxic if swallowed, in contact with skin, or inhaled.[3][5]

H314: Causes severe skin burns and eye damage.[2][3][4][5]

H351: Suspected of causing cancer (typical of hydrazine derivatives).

Part 3: Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient. The hydrazine group can penetrate standard nitrile

gloves over time.

PPE Item

Specification

Rationale

Gloves (Splash)

Nitrile (Double-gloved)

Acceptable for incidental
contact only.[6] Change
immediately upon

contamination.[7]

Gloves (Handling)

Butyl Rubber or Neoprene (=
0.5 mm)

Provides >480 min
breakthrough time for

hydrazines and morpholines.

Respiratory

Fume Hood (Face velocity 80-
100 fpm)

Mandatory. Inhalation of
hydrazine vapors can cause

systemic toxicity.

Eye Protection

Chemical Splash Goggles +
Face Shield

Corrosive nature requires
protection against splashes,

not just impact.

Body

Tyvek® Lab Coat or Apron

Prevent clothing
contamination; hydrazines

stick to fabrics.

Part 4: Step-by-Step Disposal Workflows
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Workflow A: Solid Waste (Pure Substance or
Contaminated Solids)

Applicable for: Expired reagents, weighing boats, contaminated gloves, spill cleanup debris.

o Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is
acceptable but poses a breakage risk.

e Bagging: Place the solid waste into a clear, sealable polyethylene bag (minimum 2 mil
thickness) before placing it into the waste container.

e Labeling:
o Primary Constituent: "4-[(4-Hydrazinylphenyl)methyllmorpholine”
o Hazards: "Toxic, Corrosive, Carcinogen”
o Waste Type: "Solid Hazardous Waste"

o Storage: Store in a Satellite Accumulation Area (SAA) inside a secondary containment tray.
Keep away from the "Oxidizers" waste stream.[8]

Workflow B: Liquid Waste (Reaction Mixtures & Mother
Liquors)

Applicable for: Solutions in organic solvents (DCM, Methanol, Ethyl Acetate).
e Segregation: Ensure the waste stream is Basic Organic.

o Check: Is the solution acidic? If yes, neutralize slowly with Sodium Bicarbonate before
adding to the waste container to prevent heat generation.

o Compatibility Check: Ensure no Aldehydes or Ketones (e.g., Acetone) are present in the
waste container.

o Reason: Hydrazines react with ketones to form hydrazones and water, which can alter the
waste profile and potentially precipitate solids.
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e Transfer: Pour into a narrow-neck solvent waste container (HDPE or Glass).
e Labeling:

o List all solvents (e.g., "Methanol 90%, 4-[(4-Hydrazinylphenyl)methylJmorpholine
10%").

o Mark "High pH" or "Basic".
Workflow C: Decontamination & Glassware Cleaning
Applicable for: Cleaning flasks, spatulas, and syringes.

* Rinse 1 (Solvent): Rinse glassware with a compatible solvent (e.g., Methanol) to remove the
bulk of the material. Collect this rinse as Liquid Waste (Workflow B).

e Rinse 2 (Oxidative Quench - Optional but Recommended):
o Prepare a 10% Bleach Solution (Sodium Hypochlorite).
o Rinse the glassware with this solution.
o Mechanism:[4][5][9] The hypochlorite oxidizes trace hydrazine to Nitrogen gas (

) and water.

o Warning: Do not mix this rinse with the organic solvent waste. Collect separately as

Agueous Waste.

o Final Wash: Wash with soap and water in the sink (only after Step 2 is complete).

Part 5: Visualizations (Decision Logic)
Figure 1: Waste Stream Decision Matrix

This diagram guides you to the correct disposal path based on the physical state and
concentration of the material.
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Waste Material Containing
4-[(4-Hydrazinylphenyl)methyllmorpholine

Physical State?

Solid / Debris
(Pure compound, gloves, paper)

: Double Bag in Polyethylene :
1 Dispose in Solid Hazardous Waste |
: (Label:; Toxic/Corrosive) l

Organic Solvent
(MeOH, DCM, etc.)

Aqueous Solution

Adjust pH to 8-10

Collect in Aqueous Toxic Waste

No Yes

Segregate into Separate
'Reactive’ Waste Stream
(Risk of Hydrazone formation)

Dispose in Basic Organic Waste

(Segregate from Acids)

Click to download full resolution via product page
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Caption: Logical flow for determining the correct waste stream. Note the critical segregation
from ketones to prevent unwanted side reactions.

Figure 2: Chemical Incompatibility Map

Understanding what not to mix is as important as knowing how to dispose of it.

Ketones/Aldehydes
(Acetone)
FORMS H\ DRAZONES

Strong Oxidizers
(Nitric Acid, = :roxides) razin

Heayy Metals
Qv
AR EHLORION 2 (Catalytic gecomposition)

Strony Acids
(H2S04, HCI)
EXOTHERMIC REACTION

Click to download full resolution via product page

Caption: Incompatibility map highlighting high-risk chemical combinations. Red lines indicate
immediate danger.

Part 6: Emergency Procedures (Spills & Exposure)
Spill Cleanup (Small Scale < 50 mL/qg)

o Evacuate & Ventilate: Clear the immediate area. Ensure fume hood or ventilation is active.

e PPE Up: Don Butyl/Neoprene gloves, goggles, and lab coat.
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e Contain: Use a Spill Pillow or Vermiculite to dike and absorb the spill. Do not use paper
towels (combustible).

o Deactivate (Optional): For final floor cleaning, apply a dilute (5-10%) bleach solution to the
area. Allow to sit for 10 minutes, then wipe up with water.

» Disposal: Place all absorbent materials into the Solid Hazardous Waste container.

Exposure Response[5]

o Skin Contact: Immediate flush with water for 15 minutes.[1] Hydrazines are absorbed
through skin; speed is critical.

o Eye Contact: Flush for 15 minutes. Seek medical attention immediately (corrosive risk).[2]
[10][11]

« Inhalation: Move to fresh air. If breathing is difficult, provide oxygen (trained personnel only).

Part 7: Regulatory Compliance (USA - EPA/IRCRA)

While this specific CAS is not a "P-listed” or "U-listed" waste by name, it is regulated by
characteristic:

o Characteristic of Reactivity (D003): Potential if mixed with oxidizers.
o Characteristic of Toxicity: Due to the hydrazine component.

o Waste Code Assignment: If not explicitly listed, use D001 (Ignitable, if in organic solvent) or
D002 (Corrosive, if pH > 12.5). Best practice is to label as "Non-RCRA Regulated Hazardous
Waste" if it doesn't meet specific listing criteria, but treat with full hazardous precautions.

Always consult your institution's Environmental Health & Safety (EHS) officer for local
variations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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